Cas no 954-92-7 (1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-, phenylmethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-, phenylmethyl ester
• CAS No: 954-92-7
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 751801
• PubChem ID: 3459191
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3,4-dimethyl-, phenylmethyl ester
• benzyl 3,4-dimethyl-1H-pyrrole-2-carboxylate
• SCHEMBL12031672
• DTXSID10392685
• 954-92-7
• AKOS024406436

• Inchi： 1S/C14H15NO2/c1-10-8-15-13(11(10)2)14(16)17-9-12-6-4-3-5-7-12/h3-8,15H,9H2,1-2H3
• InChI Key： JVVPVNRWUFOIEO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1=C(C)C(C)=CN1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.1Ų